1-(4-methoxyphenyl)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-methoxyphenyl)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidine is a chemical compound that belongs to the class of pyrazolopyrimidines. It has gained significant attention due to its potential applications in scientific research, particularly in the field of drug discovery.
Mechanism of Action
The mechanism of action of 1-(4-methoxyphenyl)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidine involves the inhibition of certain protein kinases, which are enzymes that play a crucial role in cell signaling pathways. By inhibiting these enzymes, 1-(4-methoxyphenyl)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidine can disrupt the signaling pathways that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
1-(4-methoxyphenyl)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidine has been found to exhibit significant biochemical and physiological effects. It has been shown to inhibit the activity of certain protein kinases, which can lead to the disruption of cell signaling pathways. It has also been found to inhibit the growth of certain cancer cells, making it a potential candidate for anti-cancer therapy.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-(4-methoxyphenyl)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidine is its potential as a candidate for drug discovery. Its inhibitory activity against certain protein kinases makes it a promising candidate for the development of new drugs. However, there are also some limitations to its use in lab experiments. For example, its solubility in water is limited, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of 1-(4-methoxyphenyl)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidine. One potential direction is the development of new drugs based on its inhibitory activity against protein kinases. Another direction is the study of its potential anti-cancer properties, particularly in combination with other anti-cancer drugs. Additionally, further research is needed to understand its mechanism of action and to identify potential side effects and limitations.
Synthesis Methods
The synthesis method of 1-(4-methoxyphenyl)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidine involves the reaction of 4-morpholin-4-ylphenylamine with 4-methoxyphenyl isothiocyanate in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 5-amino-1H-pyrazole-4-carbonitrile in the presence of a catalyst such as copper acetate. The final product is obtained after purification by column chromatography.
Scientific Research Applications
1-(4-methoxyphenyl)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidine has been extensively studied for its potential applications in scientific research. It has been found to exhibit significant inhibitory activity against certain protein kinases, making it a potential candidate for drug discovery. It has also been studied for its potential anti-cancer properties, as it has been found to inhibit the growth of certain cancer cells.
properties
IUPAC Name |
4-[1-(4-methoxyphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5O2/c1-22-13-4-2-12(3-5-13)21-16-14(10-19-21)15(17-11-18-16)20-6-8-23-9-7-20/h2-5,10-11H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCJBRJPPXNXHAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C3=C(C=N2)C(=NC=N3)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-methoxyphenyl)-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.